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Compound of Interest

Compound Name:
N'-(4-

Aminophenyl)benzohydrazide

Cat. No.: B3147941 Get Quote

Technical Support Center: N'-(4-
Aminophenyl)benzohydrazide
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling, storing, and utilizing N'-(4-
Aminophenyl)benzohydrazide in experimental settings.

Frequently Asked Questions (FAQs)
1. What is N'-(4-Aminophenyl)benzohydrazide?

N'-(4-Aminophenyl)benzohydrazide is a chemical compound belonging to the

benzohydrazide class. These compounds are characterized by a benzene ring attached to a

hydrazide group. Due to their chemical structure, benzohydrazide derivatives are explored in

medicinal chemistry for their potential as enzyme inhibitors and as scaffolds for developing

therapeutic agents.

2. What are the primary hazards associated with N'-(4-Aminophenyl)benzohydrazide?

While specific toxicity data for N'-(4-Aminophenyl)benzohydrazide is not readily available,

compounds with similar structures, such as aminophenyl and benzohydrazide derivatives, may

cause skin and eye irritation.[1] Inhalation of dust or fumes may also cause respiratory irritation.
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[1] It is crucial to handle this compound with appropriate personal protective equipment (PPE)

in a well-ventilated area.[1][2]

3. What are the recommended storage conditions for this compound?

N'-(4-Aminophenyl)benzohydrazide should be stored in a tightly closed container in a cool,

dry, and well-ventilated area.[1][2] It should be kept away from strong oxidizing agents and

direct sunlight.[1][2]

4. What personal protective equipment (PPE) should be used when handling N'-(4-
Aminophenyl)benzohydrazide?

When handling N'-(4-Aminophenyl)benzohydrazide, the following PPE is recommended:[1]

[2]

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the compound as a powder or if dust generation is likely.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Issue Possible Cause Recommended Solution

Compound will not dissolve

The chosen solvent may be

inappropriate. Solubility data

for the specific compound is

limited.

Try common organic solvents

used for similar compounds,

such as ethanol, methanol, or

dimethyl sulfoxide (DMSO).[2]

Gentle heating may aid

dissolution, but be cautious of

potential degradation.

Unexpected reaction products

The compound may be

unstable under the

experimental conditions (e.g.,

high temperature, presence of

strong acids/bases, or

oxidizing agents).

Review the reaction

conditions. Benzohydrazide

derivatives can be sensitive to

strong oxidizing agents.[1]

Ensure all reactants and

solvents are pure and free of

contaminants.

Inconsistent experimental

results

Potential degradation of the

compound due to improper

storage.

Ensure the compound has

been stored correctly in a cool,

dry place, protected from light

and moisture.[2] Consider

obtaining a fresh batch of the

compound if degradation is

suspected.

Difficulty in purifying the

compound

The compound may be

sensitive to certain purification

techniques.

Recrystallization from a

suitable solvent, such as

ethanol, has been shown to be

effective for similar

compounds.[3] Column

chromatography with an

appropriate solvent system can

also be considered.

Physicochemical Data
Quantitative data for N'-(4-Aminophenyl)benzohydrazide is not widely available. The

following table summarizes data for structurally related compounds to provide an estimation of
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its properties.

Property
Value (for related
compounds)

Citation

Molecular Formula C₁₃H₁₃N₃O -

Molecular Weight 227.26 g/mol -

Melting Point

Data not available for the

specific compound. Related

benzohydrazide derivatives

have melting points ranging

from 112°C to over 200°C.

-

Solubility

Soluble in ethanol and likely

soluble in other organic

solvents like DMSO and DMF.

[2][3]

[2][3]

Appearance
Likely a crystalline solid,

possibly yellow or off-white.
[3]

Experimental Protocols
Synthesis of N'-(4-Aminophenyl)benzohydrazide (Adapted from a similar synthesis)[3]

This protocol is adapted from the synthesis of (E)-N′-[1-(4-

Aminophenyl)ethylidene]benzohydrazide and may require optimization for the target

compound.

Materials:

4-Aminobenzohydrazide

Benzaldehyde

Ethanol
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Glacial Acetic Acid

Procedure:

Dissolve 4-aminobenzohydrazide in ethanol in a round-bottom flask.

Add a catalytic amount of glacial acetic acid to the solution.

Add an equimolar amount of benzaldehyde to the solution.

Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction

progress using thin-layer chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature to allow the product

to precipitate.

Collect the solid product by filtration.

Wash the product with cold ethanol or water to remove any unreacted starting materials.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified

N'-(4-Aminophenyl)benzohydrazide.

Diagram: General Synthesis Workflow
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Caption: A simplified workflow for the synthesis of N'-(4-Aminophenyl)benzohydrazide.

Potential Signaling Pathway Involvement
Benzohydrazide derivatives have been investigated for their roles as inhibitors of various

enzymes and their potential to modulate cellular signaling pathways, particularly in the context

of cancer research. While the specific pathways affected by N'-(4-
Aminophenyl)benzohydrazide are not yet fully elucidated, related compounds have shown

inhibitory activity against enzymes like histone deacetylases (HDACs) and monoamine

oxidases.

Diagram: Hypothetical Signaling Pathway Inhibition
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Caption: Potential inhibitory action on a generic signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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